Cas no 1321518-16-4 (2-(difluoromethyl)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-(difluoromethyl)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1321518-16-4
• MF: C₁₃H₁₈BF₂NO₂
• MW: 269.095330715179
• CID: 2190322
• Update Time: 2025-05-26

2-(difluoromethyl)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-methylpyridine
• 2-(Difluoromethyl)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• TQU0411
• CID 129946541
• 2-(Difluoromethyl)-6-methylpyridine-4-boronic Acid Pinacol Ester
• Pyridine, 2-(difluoromethyl)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-(difluoromethyl)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• Inchi： 1S/C13H18BF2NO2/c1-8-6-9(7-10(17-8)11(15)16)14-18-12(2,3)13(4,5)19-14/h6-7,11H,1-5H3
• InChI Key： DHESEHKLCMSCHG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(B2OC(C)(C)C(C)(C)O2)C=C(C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 323
• Topological Polar Surface Area: 31.4

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 334.0±42.0 °C(Predicted)
• pka: 1.43±0.29(Predicted)

Additional information on 2-(difluoromethyl)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 2-(difluoromethyl)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1321518-16-4)

2-(difluoromethyl)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1321518-16-4, represents a fusion of advanced synthetic methodologies and potential therapeutic applications. The presence of a difluoromethyl group and a tetramethyl-1,3,2-dioxaborolan-2-yl substituent makes it a particularly intriguing molecule for further exploration in drug discovery and development.

The structural features of this compound are meticulously designed to enhance its reactivity and utility in various chemical transformations. The difluoromethyl moiety is well-known for its ability to modulate the electronic properties of adjacent functional groups, often leading to improved metabolic stability and binding affinity in drug candidates. On the other hand, the tetramethyl-1,3,2-dioxaborolan-2-yl group serves as an excellent handle for cross-coupling reactions, which are pivotal in constructing complex molecular architectures. These attributes make 2-(difluoromethyl)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine a valuable intermediate in the synthesis of novel pharmacophores.

In recent years, there has been a surge in research focused on developing small molecules with enhanced biological activity and selectivity. The compound’s pyridine core is a common scaffold in many bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The incorporation of the difluoromethyl group into this framework suggests potential applications in the design of kinase inhibitors or other enzyme-targeting agents. Furthermore, the borylated side chain provides a versatile platform for further functionalization via palladium-catalyzed reactions.

One of the most promising areas of application for 2-(difluoromethyl)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is in the synthesis of next-generation therapeutics. Researchers have leveraged its unique reactivity to develop novel analogs with improved pharmacokinetic profiles. For instance, studies have demonstrated its utility in generating derivatives with enhanced solubility and reduced toxicity. These findings align with the broader trend in medicinal chemistry towards creating drugs that are both effective and well-tolerated by patients.

The synthetic methodologies employed in the preparation of this compound exemplify the cutting-edge techniques being developed in organic chemistry. The use of transition-metal-catalyzed cross-coupling reactions has revolutionized the way complex molecules are constructed. In particular, the Suzuki-Miyaura coupling reaction between aryl halides and boronic acids has become an indispensable tool for medicinal chemists. The borylated pyridine derivative serves as an ideal substrate for such reactions, enabling the rapid assembly of intricate molecular structures.

Recent advancements in computational chemistry have further accelerated the discovery process for new drug candidates. Molecular modeling studies have been instrumental in predicting the binding modes of 2-(difluoromethyl)-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine to various biological targets. These simulations have provided valuable insights into how structural modifications can be made to optimize potency and selectivity. Such computational approaches are increasingly being integrated into drug discovery pipelines to streamline the development of novel therapeutics.

The versatility of this compound also extends to its potential use in material science applications beyond pharmaceuticals. For example, researchers have explored its utility as a building block for organic electronic materials due to its electron-withdrawing properties and ability to form stable coordination complexes with metals. These characteristics make it a promising candidate for applications in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced technologies.

As our understanding of biological systems continues to evolve，the demand for innovative chemical tools to probe these processes grows accordingly。The development of new synthetic strategies and functionalized molecules like 2-(difluoromethyl)-6-methyl-4-(4，4，5，5-tetramethyl-l，3，2-dioxaborolan-l 8 -yl)pyridine (CAS No。 1321518 - 16 - 4) will undoubtedly play a crucial role in advancing both academic research and industrial applications。The continued exploration of this class of compounds holds great promise for unlocking new therapeutic possibilities and expanding our arsenal against disease。